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Compound of Interest

Compound Name: Formetanate-d6, Hydrochloride

Cat. No.: B562844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety considerations and handling protocols

for Formetanate-d6, Hydrochloride (CAS No. 1185240-24-7). As a deuterated analog of the

carbamate pesticide Formetanate Hydrochloride, it is imperative that laboratory personnel are

thoroughly familiar with its potential hazards and the requisite safety measures to mitigate risk.

This document synthesizes critical information from Safety Data Sheets (SDS) and

toxicological sources to ensure the well-being of researchers and the integrity of experimental

outcomes.

Chemical and Physical Identity
Formetanate-d6, Hydrochloride is a stable isotope-labeled form of Formetanate

Hydrochloride. For the purposes of hazard identification and safety precautions, it should be

handled with the same level of care as its non-labeled counterpart.
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Identifier Information

Chemical Name

N,N-Dimethyl-N′-[3-

[[(methylamino)carbonyl]oxyl]phenyl]-

methanimidamide, monohydrochloride-d6[1]

CAS Number 1185240-24-7[1][2]

Molecular Formula C₁₁H₁₀D₆ClN₃O₂[1]

Molecular Weight 263.75 g/mol [1]

Appearance Colorless or white solid.[3]

Hazard Identification and GHS Classification
Formetanate-d6, Hydrochloride is classified as a highly toxic substance. Its primary

mechanism of toxicity is the inhibition of cholinesterase, an enzyme crucial for the normal

functioning of the nervous system.[4]

GHS Pictograms:

Signal Word:Danger[5]

Hazard Statements:

H300 + H330: Fatal if swallowed or if inhaled.[5][6]

H317: May cause an allergic skin reaction.[5][6]

H410: Very toxic to aquatic life with long-lasting effects.[5][6]

Overexposure can lead to symptoms of cholinesterase inhibition, which include nausea,

vomiting, dizziness, tremors, salivation, and constricted pupils.[7] A life-threatening poisoning is

indicated by loss of consciousness, convulsions, and respiratory depression.[4]

First-Aid Measures: A Step-by-Step Protocol
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Immediate and appropriate first aid is critical in the event of exposure. The following protocols

are based on established guidelines for carbamate pesticide exposure.

Emergency Response Workflow
Caption: Emergency response workflow for Formetanate-d6, Hydrochloride exposure.

Detailed First-Aid Procedures:

General Advice: First-aiders should protect themselves from exposure.[6] If a person is

unconscious, having trouble breathing, or having convulsions, call 911 immediately.[8] For

any exposure, contact a poison control center for guidance.[8]

Inhalation: Move the victim to fresh air immediately.[7] If breathing is difficult or has stopped,

provide artificial respiration, preferably mouth-to-mouth if possible, and seek immediate

medical attention.[7]

Skin Contact: Remove all contaminated clothing immediately.[7] Wash the affected skin area

thoroughly with soap and plenty of water for 15-20 minutes.[7]

Eye Contact: Hold the eyelid open and flush the eye gently with clean, lukewarm water for at

least 15 minutes.[7][9] Remove contact lenses, if present, after the first 5 minutes and

continue rinsing.[7] Seek immediate medical attention.

Ingestion: If swallowed, immediately call a poison control center or doctor for treatment

advice.[7] Have the person sip a glass of water if they are able to swallow.[7] Do not induce

vomiting unless instructed to do so by a medical professional.[7][8]

Handling and Storage Protocols
Strict adherence to proper handling and storage procedures is essential to prevent accidental

exposure and maintain the chemical's integrity.

Safe Handling Practices:

Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Do not breathe dust or spray mist.[7]
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Avoid contact with skin, eyes, and clothing.[7]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.[6] In cases of potential inhalation, respiratory protection is necessary.[6]

Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Wash hands thoroughly after handling.[6]

Storage Conditions:

Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[5][6]

Store in a locked-up area, accessible only to authorized personnel.[5][6]

Protect from light.[6]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are the primary means of minimizing

exposure.

Control Measure Specification

Engineering Controls
Use only in a well-ventilated area, such as a

chemical fume hood.[6]

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear protective gloves and a lab coat. Inspect

gloves prior to use and dispose of contaminated

gloves properly.[6]

Respiratory Protection
If engineering controls are insufficient, use a

NIOSH-approved respirator.[6]

Hygiene Measures

Immediately change contaminated clothing.

Wash hands and face after working with the

substance.[6]
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Toxicological Information
Formetanate Hydrochloride is highly toxic through oral and inhalation routes of exposure. It

acts as a cholinesterase inhibitor.[4] The acute oral LD50 for rats is 21 mg/kg. It is also

considered a skin sensitizer.

Mechanism of Action Visualization:

Formetanate

Acetylcholinesterase (AChE) Acetylcholine (ACh)Hydrolyzes (breaks down)
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Click to download full resolution via product page

Caption: Simplified mechanism of Formetanate toxicity via acetylcholinesterase inhibition.

There is no evidence to suggest that Formetanate Hydrochloride is carcinogenic.[6]

Spill and Disposal Procedures
In the event of a spill, isolate the area and deny entry to unnecessary personnel.[10] Wear

appropriate PPE, including respiratory protection.[10] For solid spills, carefully pick up the

material to avoid creating dust and place it in a sealed container for disposal.[5]

Waste material must be disposed of as hazardous waste in accordance with local, regional,

and national regulations.[6][11] Do not allow the material to enter sewers or waterways.[11]

Conclusion
Formetanate-d6, Hydrochloride is a valuable tool in research and development; however, its

high toxicity necessitates a thorough understanding and strict implementation of safety
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protocols. By following the guidelines outlined in this document, researchers can minimize the

risks associated with its handling and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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